Selective conversion of polyethylene wastes to methylated aromatics through cascade catalysis†
EES Catalysis Pub Date: 2023-04-07 DOI: 10.1039/D3EY00011G
Abstract
Upcycling polyethylene into aromatics has attracted much attention for converting plastic wastes into valuable chemicals, but the general routes strongly depend on harsh conditions, precious metals, and/or wide product distributions. Herein, we report the catalytic conversion of polyethylene to methylated aromatics with high yields over the catalysts of aluminosilicate MFI zeolite nanosheets (s-ZSM-5) and mesoporous MFI zeolite modified with zinc species (Zn/meso-ZSM-5) for cascade reactions of polyethylene depolymerization and olefin aromatization, respectively. Following this route, polyethylene was fully converted into C5+ products yielding 60.1%, of which 76.7% were aromatics at 400 °C, and 93.4% of the collected aromatics were industrially important methylated aromatics, including toluene, xylene, and mesitylene. This strategy can be extended to convert single-use plastics into methylated aromatics, such as polyethylene bottles, shopping bags, food packages, and DKR-310 plastics.
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Journal Name：EES Catalysis
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